Methyl mycophenolate
Methyl mycophenolate
Brand Name:
Vulcanchem
CAS No.:
31858-66-9
VCID:
VC20766116
InChI:
InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+
SMILES:
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O
Molecular Formula:
C18H22O6
Molecular Weight:
334.4 g/mol
Methyl mycophenolate
CAS No.: 31858-66-9
Cat. No.: VC20766116
Molecular Formula: C18H22O6
Molecular Weight: 334.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 31858-66-9 |
|---|---|
| Molecular Formula | C18H22O6 |
| Molecular Weight | 334.4 g/mol |
| IUPAC Name | methyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate |
| Standard InChI | InChI=1S/C18H22O6/c1-10(6-8-14(19)22-3)5-7-12-16(20)15-13(9-24-18(15)21)11(2)17(12)23-4/h5,20H,6-9H2,1-4H3/b10-5+ |
| Standard InChI Key | ZPXRQFLATDNYSS-BJMVGYQFSA-N |
| Isomeric SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)OC)O |
| SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O |
| Canonical SMILES | CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC)O |
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